Cas no 876345-31-2 (2-Chloro-5-methyl-6-phenylnicotinaldehyde)

• Product Name: 2-Chloro-5-methyl-6-phenylnicotinaldehyde
• CAS No: 876345-31-2
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD26724207
• CID: 2105208
• PubChem ID: 71405693
• Update Time: 2025-05-21

2-Chloro-5-methyl-6-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-6-phenylnicotinaldehyde
• 2-chloro-5-methyl-6-phenylpyridine-3-carbaldehyde
• UYPSBTYRVUBXES-UHFFFAOYSA-N
• SY034214
• 3-Pyridinecarboxaldehyde, 2-chloro-5-methyl-6-phenyl-
• SCHEMBL2849385
• DA-26450
• DTXSID30826331
• MFCD26724207
• AC1576
• 876345-31-2
• AKOS023566717
• CS-11962
• DTXCID50777073

• MDL： MFCD26724207
• Inchi： 1S/C13H10ClNO/c1-9-7-11(8-16)13(14)15-12(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： UYPSBTYRVUBXES-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 231.0450916g/mol
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-methyl-6-phenylnicotinaldehyde

2-Chloro-5-methyl-6-phenylnicotinaldehyde (CAS No. 876345-31-2): A Versatile Building Block in Organic Synthesis

2-Chloro-5-methyl-6-phenylnicotinaldehyde (CAS No. 876345-31-2) is a highly valuable heterocyclic aldehyde compound that has gained significant attention in pharmaceutical and agrochemical research. This nicotinaldehyde derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The molecular structure of 2-Chloro-5-methyl-6-phenylnicotinaldehyde features a pyridine ring substituted with chlorine at the 2-position, a methyl group at the 5-position, and a phenyl group at the 6-position, along with an aldehyde functional group. This unique combination of substituents makes it an excellent building block for constructing more complex molecular architectures through various organic reactions such as condensation, nucleophilic addition, and cross-coupling reactions.

Recent studies highlight the growing importance of 2-Chloro-5-methyl-6-phenylnicotinaldehyde in medicinal chemistry. Researchers are particularly interested in its potential applications for developing kinase inhibitors, which are currently a hot topic in cancer research. The compound's ability to serve as a precursor for small molecule drugs targeting specific protein kinases has made it valuable in drug discovery programs worldwide.

In material science, 2-Chloro-5-methyl-6-phenylnicotinaldehyde has shown promise as a precursor for functional materials. Its aromatic system and reactive aldehyde group allow for the creation of novel organic semiconductors and photovoltaic materials, aligning with current interests in sustainable energy solutions and organic electronics.

The synthesis of 2-Chloro-5-methyl-6-phenylnicotinaldehyde typically involves multi-step procedures starting from readily available pyridine derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles.

Analytical characterization of 2-Chloro-5-methyl-6-phenylnicotinaldehyde is typically performed using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly affect biological activity.

The global market for 2-Chloro-5-methyl-6-phenylnicotinaldehyde has seen steady growth, driven by increasing R&D investments in drug discovery and agrochemical development. Major pharmaceutical and chemical companies are actively sourcing high-quality batches of this compound, creating opportunities for specialized suppliers who can provide consistent, research-grade material.

Storage and handling of 2-Chloro-5-methyl-6-phenylnicotinaldehyde require standard laboratory precautions for organic compounds. It should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this chemical.

Future research directions for 2-Chloro-5-methyl-6-phenylnicotinaldehyde include exploring its potential in catalysis and as a ligand in metal-organic frameworks (MOFs). These applications align with current scientific trends toward developing more efficient catalytic systems and advanced materials for gas storage and separation technologies.

For researchers considering 2-Chloro-5-methyl-6-phenylnicotinaldehyde for their projects, it's important to consult recent literature on its reactivity patterns and potential applications. Many peer-reviewed journals have published studies utilizing this compound as a key intermediate, providing valuable insights into optimal reaction conditions and potential synthetic routes.

The unique properties of 2-Chloro-5-methyl-6-phenylnicotinaldehyde continue to make it a compound of interest across multiple scientific disciplines. As synthetic methodologies advance and new applications are discovered, this versatile heterocyclic aldehyde is likely to maintain its importance in both academic and industrial research settings.